1-{5,8-Dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride

• Molecular Formula: C8H16ClNO2
• Molecular Weight: 193.67 g/mol
• IUPAC Name: 5,8-dioxaspiro[3.5]nonan-2-ylmethanamine;hydrochloride
• InChI: InChI=1S/C8H15NO2.ClH/c9-5-7-3-8(4-7)6-10-1-2-11-8;/h7H,1-6,9H2;1H
• InChI Key: RQGAIEJNUNXRIQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CC(C2)CN)CO1.Cl

Description

1-{5,8-Dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride is a chemical compound with the molecular formula C8H16ClNO2. It is characterized by a spirocyclic structure containing two oxygen atoms and an amine group.

Preparation Methods

The synthesis of 1-{5,8-Dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride involves several steps. One common method includes the reaction of a suitable spirocyclic precursor with methanamine under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

1-{5,8-Dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The amine group can undergo substitution reactions with halogenated compounds to form new derivatives.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to yield different products.

Scientific Research Applications

1-{5,8-Dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 1-{5,8-Dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

1-{5,8-Dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride can be compared with other similar compounds, such as:

{2-oxaspiro[3.5]nonan-7-yl}methanamine hydrochloride: Similar spirocyclic structure but with different positioning of the oxygen atoms.

{7-oxaspiro[3.5]nonan-1-yl}methanamine hydrochloride: Another spirocyclic compound with variations in the oxygen atom placement.

{1,7-dioxaspiro[3.5]nonan-2-yl}methanamine: A closely related compound with a similar structure but without the hydrochloride group.

These comparisons highlight the uniqueness of 1-{5,8-Dioxaspiro[3